Rafoxanide

• CAS No.: 22662-39-1
• Product Name: Rafoxanide
• Molecular Formula: C19H11Cl2I2NO3
• Molecular Weight: 626 g/mol
• IUPAC Name: N-[3-chloro-4-(4-chlorophenoxy)phenyl]-2-hydroxy-3,5-diiodobenzamide
• Standard InChI: InChI=1S/C19H11Cl2I2NO3/c20-10-1-4-13(5-2-10)27-17-6-3-12(9-15(17)21)24-19(26)14-7-11(22)8-16(23)18(14)25/h1-9,25H,(H,24,26)
• Standard InChIKey: NEMNPWINWMHUMR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2)NC(=O)C3=C(C(=CC(=C3)I)I)O)Cl)Cl
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2)NC(=O)C3=C(C(=CC(=C3)I)I)O)Cl)Cl
• Appearance: Solid powder
• Melting Point: 169.0 °C
• Description: Rafoxanide is a salicylanilide used as an anthelmintic. It is used to treat fluke, hookworm and other infestations.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Rafoxanide; BRN 2228187; Disalan; Duofas; EINECS 245-148-9 ; Flukanide ; NSC 355278; Rafoxanida.
• Reference: 1: Saad AS, Hamdy AM, Salama FM, Abdelkawy M. Validated UPLC and TLC-Densitometry Stability Indicating Methods for the Determination of Rafoxanide in the Presence of Its Degradation Products. J Chromatogr Sci. 2016 Jul 1. pii: bmw112. [Epub ahead of print] PubMed PMID: 27368343.; 2: Saad AS, Attia AK, Alaraki MS, Elzanfaly ES. Comparative study on the selectivity of various spectrophotometric techniques for the determination of binary mixture of fenbendazole and rafoxanide. Spectrochim Acta A Mol Biomol Spectrosc. 2015 Nov 5;150:682-90. doi: 10.1016/j.saa.2015.05.098. Epub 2015 Jun 4. PubMed PMID: 26093118.; 3: Power C, Danaher M, Sayers R, O'Brien B, Whelan M, Furey A, Jordan K. Investigation of the persistence of rafoxanide residues in bovine milk and fate during processing. Food Addit Contam Part A Chem Anal Control Expo Risk Assess. 2013;30(6):1087-95. doi: 10.1080/19440049.2013.787655. Epub 2013 May 28. 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Screening of closantel and rafoxanide in animal muscles by HPLC with fluorescence detection and confirmation using MS. J Sep Sci. 2010 Feb;33(2):206-11. doi: 10.1002/jssc.200900503. PubMed PMID: 19998374.; 8: El-Banna HA, Goudah A, El-Zorba H, Abd-El-Rahman S. Comparative pharmacokinetics of ivermectin alone and a novel formulation of ivermectin and rafoxanide in calves and sheep. Parasitol Res. 2008 May;102(6):1337-42. doi: 10.1007/s00436-008-0915-6. Epub 2008 Feb 23. PubMed PMID: 18297309.; 9: Swan GE, Oliver DW, Van Rensburg J, Steyn HS, Mülders MS. Stability and partitioning of closantel and rafoxanide in ruminal fluid of sheep. Onderstepoort J Vet Res. 2000 Jun;67(2):97-103. PubMed PMID: 11028745.; 10: Swan GE, Koeleman HA, Steyn HS, Mülders MS. Intravascular plasma disposition and salivary secretion of closantel and rafoxanide in sheep. J S Afr Vet Assoc. 1999 Jun;70(2):75-9. PubMed PMID: 10855826.; 11: Swan GE, Koeleman HA, Steyn HS, Mülders MS. Relative bioavailability of rafoxanide following intraruminal and intra-abomasal administration in sheep. J S Afr Vet Assoc. 1999 Jun;70(2):71-4. PubMed PMID: 10855825.; 12: Waruiru RM. The efficacy of closantel and rafoxanide against fenbendazole- and levamisole-resistant Haemonchus contortus in small ruminants. Vet Res Commun. 1997 Oct;21(7):493-7. PubMed PMID: 9345716.; 13: Maurer K, Decere M, Fried B. Effects of the anthelmintics clorsulon, rafoxanide, mebendazole and arprinocid on Echinostoma caproni in ICR mice. J Helminthol. 1996 Mar;70(1):95-6. PubMed PMID: 8960203.; 14: Swan GE, Botha CJ, Taylor JH, Mülders MS, Minnaar PP, Kloeck A. Differences in the oral bioavailability of three rafoxanide formulations in sheep. J S Afr Vet Assoc. 1995 Dec;66(4):197-201. PubMed PMID: 8691406.; 15: Maurer K, Decere M, Fried B. Effects of the anthelmintics clorsulon, rafoxanide, mebendazole and arprinocid on Echinostoma caproni in ICR mice [corrected and reapublished in J Helminthol 1996 Mar;70(1):95-6]. J Helminthol. 1995 Dec;69(4):373-4. Corrected and republished in: J Helminthol. 1996 Mar;70(1):95-6. PubMed PMID: 8583133.; 16: Benchaoui HA, McKellar QA. Determination of rafoxanide and closantel in ovine plasma by high performance liquid chromatography. Biomed Chromatogr. 1993 Jul-Aug;7(4):181-3. PubMed PMID: 8219694.; 17: Swan GE, Mülders MS. Pharmacokinetics of rafoxanide in suckling and weaned lambs following oral administration. J S Afr Vet Assoc. 1993 Jun;64(2):67-70. PubMed PMID: 8410945.; 18: Benchaoui HA, McKellar QA. Effect of early treatment with rafoxanide on antipyrine clearance in sheep infected with Fasciola hepatica. Xenobiotica. 1993 Apr;23(4):439-48. PubMed PMID: 8101676.; 19: Poul JM, Verlinde V, Abjean JP, Laurentie M. Oral toxicity in weanling and adult rats and in vitro genotoxicity of the veterinary anthelmintic rafoxanide. J Appl Toxicol. 1993 Mar-Apr;13(2):117-22. PubMed PMID: 8486909.; 20: Srivastava RP, Sharma S. Synthesis of 2,5-disubstituted benzimidazoles, 1,3,4-thiadiazoles and 3,5-diiodosalicylanilides as structural congeners of rafoxanide and closantel. Pharmazie. 1990 Jan;45(1):34-7. PubMed PMID: 2333310.
• PubChem Compound: 31475
• Last Modified: Nov 11 2021